Cas no 1251688-18-2 (2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1251688-18-2
• MF: C₁₇H₁₈FN₃O₂S
• MW: 347.40712594986
• CID: 5972114
• PubChem ID: 49669556
• Update Time: 2025-06-25

2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide
• 2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-(2-thiophen-2-ylethyl)acetamide
• F5788-1306
• 2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-[2-(thiophen-2-yl)ethyl]acetamide
• 1251688-18-2
• AKOS024518604
• VU0520525-1
• 2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide
• CHEMBL5003242

• Inchi： 1S/C17H18FN3O2S/c18-14-5-1-2-6-15(14)21-10-9-20(17(21)23)12-16(22)19-8-7-13-4-3-11-24-13/h1-6,11H,7-10,12H2,(H,19,22)
• InChI Key： GDTWZJGPAVAKAE-UHFFFAOYSA-N
• SMILES： C(NCCC1SC=CC=1)(=O)CN1C(=O)N(C2=CC=CC=C2F)CC1

Computed Properties

• Exact Mass: 347.11037616g/mol
• Monoisotopic Mass: 347.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide

Comprehensive Overview of 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide (CAS No. 1251688-18-2)

The compound 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide, identified by its CAS No. 1251688-18-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorophenyl group and a thiophene moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its hybrid heterocyclic architecture.

In recent years, the demand for novel imidazolidinone derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the 2-oxoimidazolidin-1-yl core in this compound suggests potential bioactivity, possibly as a kinase inhibitor or modulator of metabolic pathways. This aligns with current trends in precision medicine, where molecules like 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide are explored for personalized therapeutic solutions. Its fluorine substitution further enhances its metabolic stability, a key consideration in modern drug design.

From a synthetic chemistry perspective, the compound's acetamide linkage and thiophen-2-yl ethyl side chain offer intriguing possibilities for structural optimization. Such modifications are often investigated to improve pharmacokinetic properties, such as bioavailability and half-life. The integration of computational modeling and high-throughput screening has accelerated the study of this molecule, reflecting broader industry shifts toward data-driven drug development.

Beyond pharmaceuticals, CAS No. 1251688-18-2 has potential applications in agrochemicals and material science. Its heterocyclic framework could serve as a building block for functional materials, such as organic semiconductors or sensors. This multidisciplinary relevance underscores the compound's value in both academic and industrial settings, making it a frequent subject of patent filings and research publications.

Environmental and safety profiles of 2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(thiophen-2-yl)ethylacetamide are also critical areas of study. Regulatory agencies emphasize the need for green chemistry approaches in its synthesis, minimizing waste and hazardous byproducts. Researchers are exploring catalytic methods and solvent-free reactions to align with sustainability goals, a priority for modern chemical enterprises.

In summary, CAS No. 1251688-18-2 represents a convergence of innovation in drug discovery, materials science, and sustainable chemistry. Its structural complexity and functional diversity position it as a molecule of enduring interest, with ongoing research likely to uncover new applications and synthetic pathways. For scientists and industry professionals, this compound exemplifies the dynamic interplay between molecular design and real-world utility.